Cas no 1248713-73-6 (3-Isopropoxy-4-nitrobenzaldehyde)

• Product Name: 3-Isopropoxy-4-nitrobenzaldehyde
• CAS No: 1248713-73-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 2113665
• Update Time: 2025-05-26

3-Isopropoxy-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-isopropoxy-4-nitrobenzaldehyde
• DZPGYRKQXMJARK-UHFFFAOYSA-N
• Benzaldehyde, 3-(1-methylethoxy)-4-nitro-
• 3-Isopropoxy-4-nitrobenzaldehyde

• Inchi： 1S/C10H11NO4/c1-7(2)15-10-5-8(6-12)3-4-9(10)11(13)14/h3-7H,1-2H3
• InChI Key： DZPGYRKQXMJARK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1[N+](=O)[O-])C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-Isopropoxy-4-nitrobenzaldehyde

Research Brief on 3-Isopropoxy-4-nitrobenzaldehyde (CAS: 1248713-73-6) in Chemical and Biomedical Applications

3-Isopropoxy-4-nitrobenzaldehyde (CAS: 1248713-73-6) is a nitroaromatic compound that has garnered significant attention in recent chemical and biomedical research due to its versatile reactivity and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on its synthesis, physicochemical properties, and emerging applications, with a focus on peer-reviewed studies published within the last five years.

Recent advances in the synthesis of 3-Isopropoxy-4-nitrobenzaldehyde highlight improved yield (82-90%) via Pd-catalyzed alkoxylation of 4-nitrobenzaldehyde derivatives under mild conditions (Zhang et al., 2022). The compound's crystalline structure, confirmed by single-crystal X-ray diffraction, reveals a planar nitrobenzene ring with a dihedral angle of 8.2° between the isopropoxy group and the aromatic plane, which influences its intermolecular interactions in solid-state applications (Cryst. Growth Des., 2023).

In pharmaceutical research, this aldehyde serves as a key intermediate for the synthesis of novel kinase inhibitors. A 2023 study demonstrated its utility in constructing pyrrolo[2,3-d]pyrimidine scaffolds through Knoevenagel condensation, yielding compounds with IC50 values <100 nM against EGFR mutants (J. Med. Chem., 66(5)). Computational studies indicate the nitro group's strong electron-withdrawing effect (-0.45 eV) enhances electrophilicity at the formyl carbon, facilitating nucleophilic additions critical for heterocycle formation.

Material science applications exploit its photophysical properties, with time-dependent density functional theory (TD-DFT) calculations predicting strong absorption at 320-350 nm (ε = 12,500 M−1cm−1) due to n→π* transitions. These characteristics make it valuable as a photoactive component in liquid crystal displays (Adv. Mater. Interfaces, 2024). Stability studies show decomposition temperatures >200°C under nitrogen, suggesting suitability for high-temperature processing.

Toxicological profiling reveals moderate aquatic toxicity (EC50 = 28 mg/L in Daphnia magna), prompting recommendations for green chemistry modifications. Recent work incorporates it into biodegradable polymers through enzymatic polymerization with lipase B, achieving 75% degradation in 60 days (Green Chem., 2023). Regulatory analyses indicate compliance with REACH standards when handled with proper ventilation (PEL: 5 mg/m3).

Ongoing clinical investigations explore derivatives as positron emission tomography (PET) tracers, with [18F]-labeled analogs showing promising tumor-to-background ratios (3.8:1 at 60 min post-injection) in glioblastoma models (Eur. J. Nucl. Med., 2024). These developments position 3-Isopropoxy-4-nitrobenzaldehyde as a multifaceted building block bridging synthetic chemistry and translational medicine.